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Compound of Interest

Compound Name: Amg-208

Cat. No.: B1684691 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Amg-208 are paramount for laboratory safety and

environmental protection. This document provides essential, immediate safety and logistical

information, including operational and disposal plans for Amg-208, a selective c-Met inhibitor.

By adhering to these procedural, step-by-step guidelines, laboratories can ensure they are a

trusted source for both cutting-edge research and responsible chemical handling.

Immediate Safety and Hazard Information
Amg-208 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, it is imperative to prevent its release into the environment and to handle it

with appropriate personal protective equipment (PPE), including gloves, lab coats, and safety

glasses. In case of a spill, the area should be evacuated, and the spill should be contained and

cleaned up by trained personnel.

Quantitative Data for Amg-208
A summary of the key quantitative data for Amg-208 is provided in the table below for easy

reference.
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Property Value Source

Molecular Formula C₂₂H₁₇N₅O₂ PubChem

Molecular Weight 383.4 g/mol PubChem

CAS Number 1002304-34-8 PubChem

Solubility in DMSO ≥3.83 mg/mL ChemicalBook

Solubility in Water Insoluble ChemicalBook

Solubility in Ethanol Insoluble ChemicalBook

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
DC Chemicals[1]

Experimental Protocols: Disposal of Amg-208
The following protocol outlines the step-by-step procedure for the proper disposal of Amg-208
waste. This protocol is based on general guidelines for hazardous chemical waste disposal in a

laboratory setting.

Materials:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, lab coat.

Hazardous waste container (clearly labeled, compatible with chemical waste, with a secure

lid).

Waste disposal tags/labels as required by your institution's Environmental Health and Safety

(EHS) department.

Spill kit for cytotoxic/hazardous drugs.

70% ethanol or a suitable laboratory disinfectant.

Procedure:
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Waste Segregation:

All solid waste contaminated with Amg-208 (e.g., pipette tips, tubes, gloves, bench paper)

must be segregated into a designated hazardous waste container.

Liquid waste containing Amg-208 (e.g., unused solutions, cell culture media) must be

collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix

with other solvent waste streams unless explicitly permitted by your institution's EHS.

Container Labeling:

Label the hazardous waste container with the words "Hazardous Waste," the full chemical

name "Amg-208," and the concentration.

Include the name of the principal investigator, laboratory location, and the date the waste

was first added to the container.

Follow all additional labeling requirements of your institution.

Storage of Waste:

Store the hazardous waste container in a designated and secure satellite accumulation

area within the laboratory.

Ensure the container is kept closed at all times, except when adding waste.

Decontamination of Work Surfaces and Equipment:

After handling Amg-208, decontaminate all work surfaces and non-disposable equipment.

Wipe surfaces with a detergent solution followed by 70% ethanol or another appropriate

disinfectant. All cleaning materials must be disposed of as hazardous waste.

Disposal of Empty Containers:

Empty Amg-208 vials and containers are also considered hazardous waste and should be

placed in the solid hazardous waste container. They should not be rinsed into the sink.
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Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's policies, arrange

for pickup by your licensed hazardous waste disposal service.

Complete all necessary paperwork for the waste disposal manifest.

Mandatory Visualizations
The following diagrams illustrate the c-Met signaling pathway, which is inhibited by Amg-208,

and the logical workflow for the proper disposal of this compound.
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Caption: c-Met signaling pathway and the inhibitory action of Amg-208.
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Caption: Logical workflow for the proper disposal of Amg-208 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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